Cas no 1259606-74-0 ((1S)-5-CHLORO-6-FLUOROINDANYLAMINE)

• Product Name: (1S)-5-CHLORO-6-FLUOROINDANYLAMINE
• CAS No: 1259606-74-0
• MF: C₉H₉ClFN
• MW: 185.625864744186
• MDL: MFCD07373921
• CID: 5590869
• PubChem ID: 130879973
• Update Time: 2025-06-10

(1S)-5-CHLORO-6-FLUOROINDANYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-5-CHLORO-6-FLUOROINDANYLAMINE
• (S)-5-chloro-6-fluoro-2,3-dihydro-1H-inden-1-amine
• 1H-Inden-1-amine, 5-chloro-6-fluoro-2,3-dihydro-, (1S)-
• 1259606-74-0
• 1H-Inden-1-amine,5-chloro-6-fluoro-2,3-dihydro-,(1S)-
• (1S)-5-chloro-6-fluoro-2,3-dihydro-1H-inden-1-amine

• MDL： MFCD07373921
• Inchi： 1S/C9H9ClFN/c10-7-3-5-1-2-9(12)6(5)4-8(7)11/h3-4,9H,1-2,12H2/t9-/m0/s1
• InChI Key： XOQKIBTXOKUXEP-VIFPVBQESA-N
• SMILES： [C@@H]1(N)C2=C(C=C(Cl)C(F)=C2)CC1

Computed Properties

• Exact Mass: 185.0407551g/mol
• Monoisotopic Mass: 185.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 249.8±40.0 °C(Predicted)
• pka: 8.58±0.20(Predicted)

Additional information on (1S)-5-CHLORO-6-FLUOROINDANYLAMINE

Professional Introduction to Compound with CAS No 1259606-74-0 and Product Name (1S)-5-CHLORO-6-FLUOROINDANYLAMINE

Compound with the CAS number 1259606-74-0 and the product name (1S)-5-CHLORO-6-FLUOROINDANYLAMINE represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The combination of chlorine and fluorine substituents in its indanylamine backbone imparts distinct reactivity and selectivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The indanylamine core of this compound is particularly noteworthy, as it serves as a versatile scaffold for designing novel pharmacophores. Indan derivatives are well-documented for their role in modulating biological pathways, particularly in the treatment of neurological disorders and inflammatory conditions. The presence of both chloro and fluoro groups enhances the compound's ability to interact with biological targets, thereby increasing its pharmacological efficacy. This dual substitution strategy is increasingly employed in modern drug design to optimize solubility, metabolic stability, and binding affinity.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their enhanced bioavailability and reduced metabolic degradation. The fluorine atom, being electronegative, can significantly influence the electronic properties of the molecule, leading to improved binding interactions with enzymes and receptors. For instance, studies have shown that fluorinated indan derivatives exhibit potent activity against certain kinases and proteases, which are key targets in cancer therapy. The chloro substituent further contributes to this pharmacological profile by facilitating nucleophilic substitution reactions, allowing for further derivatization and structural diversification.

The synthesis of (1S)-5-CHLORO-6-FLUOROINDANYLAMINE involves a multi-step process that requires precise control over reaction conditions to ensure high yield and enantioselectivity. The stereochemistry at the indanylamine center is particularly critical, as it determines the biological activity of the final product. Advanced catalytic methods, including asymmetric hydrogenation and chiral auxiliary-assisted synthesis, have been employed to achieve the desired enantiomeric purity. These synthetic strategies not only highlight the compound's complexity but also underscore the sophistication of modern pharmaceutical chemistry.

Current research in this domain is exploring novel applications of CAS No 1259606-74-0 in therapeutic areas such as antiviral and anti-inflammatory treatments. Preliminary studies indicate that derivatives of this compound exhibit promising activity against viral proteases and inflammatory cytokines. The ability to fine-tune the substitution pattern allows for the development of molecules with tailored pharmacokinetic properties. For example, modifications at the 5-position chloro group can enhance oral bioavailability, while changes at the 6-position fluoro group can improve binding affinity to specific biological targets.

The integration of computational chemistry techniques has further accelerated the discovery process for this class of compounds. Molecular modeling studies have been instrumental in predicting binding modes and optimizing lead structures. By leveraging virtual screening platforms, researchers can rapidly identify potential candidates for experimental validation. This synergy between experimental synthesis and computational analysis exemplifies the interdisciplinary nature of contemporary drug discovery.

Future directions in the study of (1S)-5-CHLORO-6-FLUOROINDANYLAMINE include exploring its role in combination therapies and personalized medicine. The compound's structural flexibility makes it an ideal candidate for generating libraries of analogs with diverse biological profiles. Such libraries can be screened using high-throughput techniques to identify synergistic combinations with existing drugs. Additionally, advances in biocatalysis may enable more sustainable synthetic routes, reducing reliance on traditional organic solvents and hazardous reagents.

The impact of fluorinated indan derivatives on medicinal chemistry is undeniable. Their unique structural features offer a rich foundation for innovation, driving progress across multiple therapeutic areas. As research continues to uncover new applications for compounds like CAS No 1259606-74-0, their significance in addressing global health challenges will only grow. The ongoing development efforts underscore the importance of continued investment in pharmaceutical research and development.